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Compound of Interest

Compound Name: D-Ribopyranosylamine

Cat. No.: B15545906

Contrary to the premise of a natural origin, current scientific literature indicates that D-
Ribopyranosylamine is a synthetic compound, not known to occur naturally in biological
systems. Extensive searches of chemical and biological databases have yielded no evidence
of its endogenous presence in any organism. Reports exclusively describe D-
Ribopyranosylamine as a product of chemical synthesis, typically from the reaction of D-
ribose and ammonia.[1]

This technical clarification addresses the misconception of D-Ribopyranosylamine's natural
occurrence, a crucial point for researchers, scientists, and drug development professionals.
While the parent molecule, D-ribose, is a fundamental and ubiquitous component of life, its
aminated pyranose form, D-Ribopyranosylamine, has only been identified as an artificially
created substance.

Given the synthetic origin of D-Ribopyranosylamine, a guide on its "natural occurrence,”
including quantitative data in biological sources, experimental protocols for its detection in vivo,
and its involvement in signaling pathways, cannot be compiled as such data does not exist.

Understanding the Distinction: D-Ribose vs. D-
Ribopyranosylamine

It is essential to distinguish between D-Ribose and D-Ribopyranosylamine.
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o D-Ribose: A naturally occurring monosaccharide that is a key component of ribonucleic acid
(RNA) and adenosine triphosphate (ATP). It is central to cellular metabolism and energy
production.

o D-Ribopyranosylamine: A synthetic derivative of D-ribose where the anomeric hydroxyl
group is replaced by an amino group.

The available scientific literature focuses on the chemical synthesis and structural
characterization of D-Ribopyranosylamine and its derivatives. For instance, studies have
detailed the synthesis and crystallographic analysis of beta-D-ribopyranosylamine.[1] Further
research has explored the synthesis of various N-substituted derivatives of D-ribosylamines for
potential therapeutic applications.

In conclusion, the scientific community currently regards D-Ribopyranosylamine as a
synthetic molecule. Therefore, any investigation into its properties and potential applications
should proceed from the understanding that it is not a naturally occurring biological compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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